Cas no 37737-28-3 (YttriumTrifluoroacetate (~90%))

• Product Name: YttriumTrifluoroacetate (~90%)
• CAS No: 37737-28-3
• MF: C₆H₂F₉O₇Y
• MW: 445.967367649078
• CID: 297068
• PubChem ID: 90471853
• Update Time: 2025-06-10

YttriumTrifluoroacetate (~90%) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2,2-trifluoro-, yttrium(3+) salt (3:1)
• YTTRIUM TRIFLUOROACETATE HYDRATE
• trifluoroacetic acid,yttrium(III) salt
• Yttrium(III) trifluoroacetate hydrate
• Tris(trifluoroacetato)yttrium
• Yttrium tris(trifluoroacetate)
• 37737-28-3
• Yttrium(III)trifluoroacetatehydrate
• 304851-95-4
• MFCD00192577
• 2,2,2-trifluoroacetate;yttrium(3+);hydrate
• SY011734
• YTTRIUM(3+) HYDRATE TRITRIFLUOROACETATE
• YttriumTrifluoroacetate (~90%)

• Inchi： 1S/3C2HF3O2.H2O.Y/c3*3-2(4,5)1(6)7;;/h3*(H,6,7);1H2;/q;;;;+3/p-3
• InChI Key： VRSLNAUKODUVCP-UHFFFAOYSA-K
• SMILES： [Y+3].FC(C(=O)[O-])(F)F.FC(C(=O)[O-])(F)F.FC(C(=O)[O-])(F)F.O

Computed Properties

• Exact Mass: 445.87200
• Monoisotopic Mass: 445.871519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 77.9
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Melting Point: 138-142°C
• PSA: 129.62000
• LogP: -2.16850

YttriumTrifluoroacetate (~90%) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on YttriumTrifluoroacetate (~90%)

Yttrium Trifluoroacetate (~90%)

Yttrium Trifluoroacetate, with the CAS number 37737-28-3, is a rare earth compound that has gained significant attention in various scientific and industrial applications. This compound, also known as yttrium trifluoroacetate, is primarily used in the synthesis of advanced materials, particularly in the field of optics and electronics. The high purity of this compound (~90%) ensures its suitability for demanding applications where precision and performance are critical.

The chemical structure of yttrium trifluoroacetate consists of yttrium ions (Y³⁺) coordinated with trifluoroacetate anions (CF₃COO⁻). This coordination results in a stable and water-soluble compound, making it ideal for use in solution-based synthesis processes. Recent studies have highlighted the importance of yttrium trifluoroacetate in the development of rare earth-doped materials, which are widely used in laser technology and phosphor applications.

In the context of modern material science, yttrium trifluoroacetate plays a pivotal role in the synthesis of yttrium-based oxides and hydroxides. These materials are essential components in advanced ceramics, which are used in high-temperature applications due to their exceptional thermal stability. For instance, yttria-stabilized zirconia (YSZ), a material derived from yttrium compounds, is widely employed in solid oxide fuel cells (SOFCs) and thermal barrier coatings (TBCs). The use of high-purity yttrium trifluoroacetate ensures the production of YSZ with optimal mechanical and thermal properties.

Beyond its role in ceramics, yttrium trifluoroacetate has also found applications in the field of optics. Yttrium-based compounds are used in the production of laser crystals, such as YAG (yttrium aluminum garnet), which is widely used in laser technology for its excellent optical properties. The availability of high-purity yttrium trifluoroacetate has enabled researchers to develop more efficient and durable laser systems, contributing to advancements in medical imaging, industrial cutting, and defense technologies.

The synthesis of yttrium trifluoroacetate typically involves the reaction of yttrium oxide (Y₂O₃) with trifluoroacetic acid (CF₃COOH). This process is carried out under controlled conditions to ensure the formation of a high-purity product. Recent advancements in synthetic methods have focused on optimizing reaction conditions to improve yield and purity while minimizing environmental impact. For example, researchers have explored the use of microwave-assisted synthesis and green chemistry approaches to produce yttrium trifluoroacetate more efficiently.

In addition to its traditional applications, yttrium trifluoroacetate has emerged as a valuable precursor for the synthesis of nanoparticles. Yttrium-based nanoparticles exhibit unique electronic and optical properties, making them promising candidates for use in catalysis, sensing, and drug delivery systems. Recent studies have demonstrated that nanoparticles derived from yttrium trifluoroacetate can enhance the efficiency of photocatalytic reactions, offering potential solutions for environmental remediation and energy conversion.

The demand for high-purity yttrium trifluoroacetate continues to grow as researchers explore new applications across diverse fields. Its role as a precursor for advanced materials positions it as a critical component in the development of next-generation technologies. As industries increasingly rely on rare earth compounds for their unique properties, the importance of maintaining high standards of purity and quality cannot be overstated.

In conclusion, Yttrium Trifluoroacetate (~90%), with its CAS number 37737-28-3, remains a cornerstone compound in modern material science. Its versatility across applications ranging from ceramics to optics underscores its significance in both academic research and industrial production. As scientific advancements continue to push the boundaries of material innovation, the role of this compound will undoubtedly expand further.